Cas no 29721-97-9 (Benzene, (1,1-dimethylethyl)(1-methylethyl)-)

Benzene, (1,1-dimethylethyl)(1-methylethyl)- structure
29721-97-9 structure
Product Name:Benzene, (1,1-dimethylethyl)(1-methylethyl)-
CAS No:29721-97-9
MF:C13H20
MW:176.297904014587
CID:1442619
PubChem ID:18417761
Update Time:2025-04-20

Benzene, (1,1-dimethylethyl)(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1,1-dimethylethyl)(1-methylethyl)-
    • 1-tert-butyl-2-propan-2-ylbenzene
    • 1-tert-Butyl-2-(propan-2-yl)benzene
    • 29721-97-9
    • isopropyl-terbutyl-benzene
    • DTXSID40593587
    • Inchi: 1S/C13H20/c1-10(2)11-8-6-7-9-12(11)13(3,4)5/h6-10H,1-5H3
    • InChI Key: KNCZPLRYWQLPQT-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 176.1566
  • Monoisotopic Mass: 176.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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